Cas no 2172506-78-2 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• CAS No: 2172506-78-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5905864
• PubChem ID: 165504654
• Update Time: 2025-08-10

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• EN300-1480599
• 2172506-78-2
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]benzoic acid

• Inchi： 1S/C28H28N2O5/c31-26(30-25-15-8-7-14-23(25)27(32)33)16-2-1-9-17-29-28(34)35-18-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-8,10-15,24H,1-2,9,16-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZQZMQSAMGUEBQO-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid

Introduction to 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic Acid (CAS No. 2172506-78-2)

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2172506-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, an amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to enhance solubility, stability, and binding affinity in drug candidates. In contrast, the Fmoc group is widely used in peptide synthesis as an amino acid protecting group, facilitating controlled coupling reactions during solid-phase peptide manufacturing. The hexanamide linkage introduces a flexible aliphatic chain that can modulate the conformational dynamics of the molecule, potentially influencing its biological activity and pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater precision. Studies have suggested that derivatives of benzoic acid, particularly those incorporating amide or ester functionalities, exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The fluorenylmethoxycarbonyl moiety, while primarily serving as a protecting group in synthetic chemistry, may also contribute to the overall pharmacokinetic properties of the molecule by influencing its metabolic clearance rates.

The synthesis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the Fmoc group onto an amino precursor, followed by amidation with a hexanoic acid derivative. The benzoic acid component is typically incorporated at a later stage through condensation reactions. Advances in green chemistry principles have encouraged researchers to explore solvent-free or low-solvent conditions during these reactions, reducing environmental impact while maintaining high reaction efficiency.

In the context of drug discovery, this compound serves as a versatile building block for designing novel therapeutic agents. Its structural features allow for modifications at multiple positions, enabling the exploration of structure-activity relationships (SAR). For instance, replacing the fluorenylmethoxycarbonyl group with other protecting groups or introducing additional functional moieties can alter the pharmacological properties of the molecule. Such modifications are critical for optimizing drug candidates for clinical development.

One particularly intriguing application of derivatives related to CAS No. 2172506-78-2 is in the field of proteasome inhibition. Proteasomes are essential cellular machinery responsible for degrading misfolded proteins and regulating protein turnover. Inhibitors targeting proteasomes have shown significant promise in treating certain types of cancer and immunological disorders. The benzoic acid scaffold and amide functionalities present in this compound make it a potential candidate for designing proteasome inhibitors with improved selectivity and efficacy.

Another area where this compound has shown potential is in the development of anti-inflammatory agents. Chronic inflammation is associated with numerous pathological conditions, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has indicated that modulating inflammatory pathways through targeted drug intervention can alleviate symptoms and slow disease progression. The structural features of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid, particularly its ability to interact with inflammatory mediators and enzymes, make it a promising candidate for further investigation.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in predicting how this compound might interact with biological targets such as enzymes or receptors at the atomic level. These studies not only help identify potential lead compounds but also provide insights into mechanisms of action, which are crucial for rational drug design. By integrating experimental data with computational predictions, researchers can accelerate the development pipeline from hit identification to clinical candidates.

The pharmaceutical industry continues to invest heavily in developing novel synthetic methodologies to improve access to such specialized compounds. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules efficiently and on scale. This approach offers advantages such as improved reaction control, reduced waste generation, and enhanced reproducibility—qualities that are highly valued in industrial settings. Applying continuous flow techniques to synthesize derivatives of CAS No. 2172506-78-2 could streamline production processes while maintaining high chemical purity.

Ethical considerations also play a significant role in modern drug development. Ensuring that synthetic processes are sustainable and environmentally responsible is increasingly important to both regulatory bodies and consumers alike. Green chemistry principles encourage the use of renewable feedstocks, energy-efficient processes, and minimal waste generation throughout drug synthesis. By adopting these practices early in development pipelines, companies can reduce their ecological footprint while maintaining competitive advantages.

The future prospects for 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid appear promising given its versatile structural framework and potential applications across multiple therapeutic areas. Continued research into its biological activity will likely uncover new opportunities for therapeutic intervention while refining synthetic strategies for large-scale production purposes.